Cas no 1214388-88-1 (2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride)

• Product Name: 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride
• CAS No: 1214388-88-1
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4998565
• Update Time: 2025-10-05

2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride
• 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)9-5-8(6-10(7-9)14(17,18)19)11-3-1-2-4-12(11)16/h1-7H
• InChI Key： BNZKCZUFYZMYIG-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=CC(=C1)C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 302.012
• Monoisotopic Mass: 302.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride

Comprehensive Overview of 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride (CAS No. 1214388-88-1)

The chemical compound 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride (CAS No. 1214388-88-1) is a highly specialized intermediate widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the fluorinated biphenyl backbone and reactive carbonyl chloride group, make it a valuable building block for synthesizing advanced molecules. Researchers and manufacturers often seek this compound for its role in developing targeted therapeutics and crop protection agents, aligning with the growing demand for precision chemistry in life sciences.

In recent years, the interest in fluorinated compounds like 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in drug discovery, particularly for kinase inhibitors and central nervous system (CNS) drugs. The compound’s trifluoromethyl group further contributes to lipophilicity, a key factor in optimizing drug-receptor interactions. Such attributes have made it a focal point in discussions about next-generation pharmaceuticals and sustainable agrochemicals.

From a synthetic perspective, CAS No. 1214388-88-1 is often employed in amide coupling reactions and nucleophilic substitutions, leveraging its carbonyl chloride functionality. This versatility has positioned it as a staple in high-throughput screening libraries and combinatorial chemistry workflows. Industry professionals frequently inquire about its storage conditions, handling protocols, and compatibility with common reagents, reflecting its practical significance in laboratory settings.

Environmental and regulatory considerations also play a role in the discourse around 2'-Fluro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride. With increasing emphasis on green chemistry, researchers are exploring safer alternatives for its synthesis and applications. Questions about its biodegradability and eco-friendly derivatives are common in academic forums, highlighting the compound’s intersection with sustainability trends.

In summary, 2'-Fluoro-3-(trifluoromethyl)biphenyl-5-carbonyl chloride (CAS No. 1214388-88-1) represents a critical tool in modern chemical research. Its applications span drug development, material science, and agricultural innovation, making it a subject of ongoing exploration. As the scientific community prioritizes efficient synthesis routes and reduced environmental impact, this compound continues to inspire advancements across multiple disciplines.